Cas no 794533-54-3 (3-Ethynylpiperidine)

• Product Name: 3-Ethynylpiperidine
• CAS No: 794533-54-3
• MF: C₇H₁₁N
• MW: 109.168941736221
• MDL: MFCD11520313
• CID: 827383
• PubChem ID: 21963858
• Update Time: 2025-04-19

3-Ethynylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-Ethynylpiperidine
• 794533-54-3
• P11150
• CS-0057262
• PJNBXBSBAMXYKY-UHFFFAOYSA-N
• PB26666
• SCHEMBL2325335
• FT-0715614
• EN300-216181
• DTXSID20620880
• AKOS006323670
• 2199320-87-9
• 2306254-93-1
• (3R)-3-ethynylpiperidine
• (3S)-3-ethynylpiperidine
• DB-002272

• MDL： MFCD11520313
• Inchi： 1S/C7H11N/c1-2-7-4-3-5-8-6-7/h1,7-8H,3-6H2
• InChI Key： PJNBXBSBAMXYKY-UHFFFAOYSA-N
• SMILES： N1CCCC(C#C)C1

Computed Properties

• Exact Mass: 109.089149355g/mol
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines